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Compound of Interest

Compound Name: SBC-115337

Cat. No.: B7775811

For Researchers, Scientists, and Drug Development Professionals

Introduction

SBC-115337 is a potent, small molecule benzofuran compound that acts as an inhibitor of
Proprotein Convertase Subtilisin/Kexin type 9 (PCSK?9). By disrupting the interaction between
PCSK9 and the Low-Density Lipoprotein Receptor (LDLR), SBC-115337 leads to an increase
in LDLR expression on the surface of hepatocytes. This, in turn, enhances the clearance of
Low-Density Lipoprotein cholesterol (LDL-c) from the circulation, making it a promising
therapeutic agent for the management of hypercholesterolemia.

These application notes provide detailed protocols for in vitro and in vivo experimental designs
to characterize the activity of SBC-115337.

Data Presentation

The following table summarizes the available quantitative data for SBC-115337.

Parameter Value Assay System

In vitro PCSK9-LDLR Binding

IC50 0.5 M
ELISA

HepG2 cells treated with 1.2

LDLR Upregulation >10-fold increase
UM SBC-115337
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Signaling Pathway

SBC-115337 inhibits the binding of extracellular PCSK9 to the EGF-A domain of the LDLR.
This prevents the internalization and subsequent lysosomal degradation of the LDLR. As a
result, more LDLRs are recycled back to the cell surface, leading to increased uptake of
circulating LDL-c and a reduction in plasma cholesterol levels.

 To cite this document: BenchChem. [Application Notes and Protocols: SBC-115337, a Potent
PCSKO Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7775811#experimental-design-with-sbc-115337]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 2/2 Tech Support


https://www.benchchem.com/product/b7775811?utm_src=pdf-body
https://www.benchchem.com/product/b7775811#experimental-design-with-sbc-115337
https://www.benchchem.com/product/b7775811#experimental-design-with-sbc-115337
https://www.benchchem.com/product/b7775811#experimental-design-with-sbc-115337
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7775811?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7775811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

